C.I.Disperse Blue 26:1
Description
C.I. Disperse Blue 26:1 (CAS No. 100357-99-1, C.I. 632045) is an anthraquinone-based disperse dye. While structurally related to C.I. Disperse Blue 26 (CAS 3860-63-7, C.I. 63305), it is distinguished by modifications in substituents or formulation ratios, leading to enhanced brilliance in coloration . The dye is primarily used for synthetic fibers like polyester and acetate, particularly in applications requiring vivid blue hues .
Properties
CAS No. |
100357-99-1 |
|---|---|
Molecular Formula |
C6H4N2O4 |
Origin of Product |
United States |
Chemical Reactions Analysis
2.1. Cyanation Reaction
-
Reagents : Dichloroethane (solvent), carbonyl iron powder (catalyst), 3(2H)-indanone sulfur-1,1-dioxide, and malononitrile.
-
Mechanism : Cyanation introduces nitrile groups, crucial for subsequent reactions.
-
Product : Intermediate nitrile compound.
| Parameter | Value |
|---|---|
| Catalyst | Carbonyl iron dust |
| Solvent | Dichloroethane |
| Reaction Time | Several hours |
2.2. Condensation Reaction
-
Reagents : Acetic acid, phosphoric acid, 2-methyl-4-aminobenzaldehyde, and AlCl₃.
-
Mechanism : Formation of aromatic rings via aldol condensation.
-
Product : Condensed intermediate.
| Mass Ratio (Nitrile Compound:1) | Reagent |
|---|---|
| 4 | Acetic acid |
| 0.75–1 | 2-methyl-4-aminobenzaldehyde |
| 0.01–0.05 | Phosphoric acid |
| 1:1 | AlCl₃ to phosphoric acid |
2.3. Alkylation Reaction
-
Reagents : Bromohexane.
-
Mechanism : Alkylation enhances dye stability and solubility.
-
Product : Final dye powder.
Environmental Degradation
-
Photodegradation :
| Medium | Half-Life (300 nm Light) |
|---|---|
| Organic-Free Water | 7 days |
| Natural Water | 1.4–2.3 days |
Comparison with Related Dyes
| Property | C.I. Disperse Blue 26:1 | C.I. Disperse Blue 26 |
|---|---|---|
| CAS | 100357-99-1 | 3860-63-7 |
| Molecular Formula | C₁₆H₁₄N₂O₄ | C₁₆H₁₄N₂O₄ |
| Applications | Brilliant blue shades | Vibrant blue shades |
| Fastness | Medium (shade-dependent) | Medium–High |
Analytical Methods
-
HPLC Separation :
Research Gaps
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Molecular Comparisons
Notes:
Performance and Application Profiles
Color Fastness (ISO Standards)
| Compound | Ironing (ISO) | Light (ISO) | Perspiration (ISO) | Washing (ISO) |
|---|---|---|---|---|
| C.I. Disperse Blue 26 | 4–5 | 3 | 5–6 | 5 |
| C.I. Disperse Blue 56 | Not reported | Not reported | Not reported | Not reported |
Key Findings :
- C.I. Disperse Blue 26 exhibits moderate lightfastness (ISO 3) but excellent perspiration resistance (ISO 5–6) .
- C.I. Disperse Blue 56 outperforms Blue 26 in diffusion efficiency due to its compact molecular structure, making it suitable for dense fabrics .
Application Suitability
Implications :
- C.I. Disperse Blue 26 and its variants face increasing regulatory scrutiny, necessitating safer substitutes for sustainable textile production .
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